Cas no 1067-43-2 (Tetraallyloxysilane)

• Product Name: Tetraallyloxysilane
• CAS No: 1067-43-2
• MF: C₁₂H₂₀O₄Si
• MW: 256.37030506134
• MDL: MFCD00048172
• CID: 83334
• PubChem ID: 70600
• Update Time: 2025-08-05

Tetraallyloxysilane Chemical and Physical Properties

Names and Identifiers

• Tetraallyloxysilane
• tetrakis(allyloxy)silane
• Tetraallyl orthosilicate
• tetrakis(prop-2-enyl) silicate
• silicic acid,tetra-2-propenyl ester
• silicic acid tetraallyl ester
• Allyl silicate
• TETRAALLYL SILICATE
• Allylsilicate((C3H5O)4Si)
• Orthosilicic acid tetraallyl ester
• Orthosilicic acid tetra(2-propenyl) ester
• silicicacidtetraallylester
• Silicicacid,tetra-2-propenylester
• 1067-43-2
• PWO69KV5RZ
• NS00042730
• SCHEMBL74467
• Allyl silicate ((C3H5O)4Si)
• FT-0633270
• Tetraallyl orthosilicate, technical, >=85% (GC)
• NSC-89755
• MFCD00048172
• Silicic acid, tetraallyl ester
• Silicic acid (H4SiO4), tetraallyl ester
• NSC 89755
• Silicic acid (H4SiO4), tetra-2-propenyl ester
• EINECS 213-930-9
• UNII-PWO69KV5RZ
• AKOS025294037
• Silicic acid (H4SiO4), tetra-2-propen-1-yl ester
• DTXSID7061439
• NSC89755
• SQAIGLXMIMWFEQ-UHFFFAOYSA-N
• DB-040707

• MDL： MFCD00048172
• Inchi： 1S/C12H20O4Si/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4/h5-8H,1-4,9-12H2
• InChI Key： SQAIGLXMIMWFEQ-UHFFFAOYSA-N
• SMILES： [Si](OCC=C)(OCC=C)(OCC=C)OCC=C
• BRN： 1709695

Computed Properties

• Exact Mass: 256.11300
• Monoisotopic Mass: 256.11308565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.993 g/mL at 20 °C(lit.)
• Boiling Point: 114 °C
• Flash Point: 82°C
• Refractive Index: n20/D 1.437
• PSA: 36.92000
• LogP: 2.23240
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

Tetraallyloxysilane Security Information

• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：1-10
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/38
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes

Additional information on Tetraallyloxysilane

Introduction to Tetraallyloxysilane (CAS No. 1067-43-2)

Tetraallyloxysilane, also known as tetraallyl siloxane, is a silicon-based compound with the CAS number 1067-43-2. This compound has garnered significant attention in the fields of materials science and organic synthesis due to its unique chemical properties and versatile applications. The molecule consists of a central silicon atom bonded to four allyl groups, making it a valuable precursor for the synthesis of advanced materials and functional polymers.

The structure of Tetraallyloxysilane is characterized by its silicon atom at the core, surrounded by four allyl groups (-CH₂CH₂CH₂). This arrangement imparts the compound with reactivity, particularly in crosslinking and coupling reactions. Recent studies have highlighted its potential in the development of high-performance polymers and composites, where its ability to form strong bonds between different materials is highly advantageous.

One of the most notable applications of Tetraallyloxysilane is in the synthesis of organosilicon polymers. These polymers exhibit excellent thermal stability, mechanical strength, and resistance to environmental degradation, making them ideal for use in aerospace, automotive, and electronic industries. Researchers have also explored its use in creating bio-inspired materials, where its ability to mimic natural structures has shown promising results.

In terms of synthesis, Tetraallyloxysilane can be prepared through various routes, including the reaction of chlorosilanes with allyl magnesium bromide. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, enabling the production of higher purity compounds. This has been particularly beneficial for applications requiring precise control over polymer properties.

The versatility of Tetraallyloxysilane extends to its role as a crosslinking agent in silicone rubber production. By incorporating this compound into rubber formulations, manufacturers can achieve enhanced elasticity and durability. Additionally, its use as a coupling agent in composite materials has been studied extensively, with recent findings demonstrating improved interfacial adhesion between reinforcing fillers and polymer matrices.

From an environmental perspective, the development of sustainable synthesis methods for Tetraallyloxysilane has become a focal point for researchers. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, are being explored to reduce the ecological footprint of its production processes.

In conclusion, Tetraallyloxysilane (CAS No. 1067-43-2) stands as a pivotal compound in modern materials science and organic synthesis. Its unique chemical properties and wide-ranging applications continue to drive innovation across various industries. As research progresses, we can expect even more sophisticated applications that leverage the full potential of this remarkable compound.